Cas no 2012742-64-0 (3-(3,5-difluoropyridin-4-yl)butan-2-ol)

• Product Name: 3-(3,5-difluoropyridin-4-yl)butan-2-ol
• CAS No: 2012742-64-0
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5990030
• PubChem ID: 164650628
• Update Time: 2025-06-13

3-(3,5-difluoropyridin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluoropyridin-4-yl)butan-2-ol
• 2012742-64-0
• EN300-1634497

• Inchi： 1S/C9H11F2NO/c1-5(6(2)13)9-7(10)3-12-4-8(9)11/h3-6,13H,1-2H3
• InChI Key： FOLXUXYEAXKKBF-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(C)C(C)O)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(3,5-difluoropyridin-4-yl)butan-2-ol

Professional Introduction to 3-(3,5-difluoropyridin-4-yl)butan-2-ol (CAS No. 2012742-64-0)

3-(3,5-difluoropyridin-4-yl)butan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2012742-64-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine atoms and a pyridine ring in its molecular structure imparts distinct chemical characteristics that make it a valuable candidate for further research and exploration.

The molecular structure of 3-(3,5-difluoropyridin-4-yl)butan-2-ol consists of a butan-2-ol backbone substituted with a 3,5-difluoropyridine moiety. This arrangement not only influences its reactivity but also contributes to its potential biological activity. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, which are crucial factors in the design of effective pharmaceutical agents.

In recent years, there has been a growing interest in fluorinated pyridines as key structural elements in drug molecules. These compounds have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The specific substitution pattern in 3-(3,5-difluoropyridin-4-yl)butan-2-ol makes it a particularly intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential role as a building block for more complex drug candidates. The combination of the butan-2-ol group and the difluoropyridine moiety provides a versatile scaffold that can be modified to target specific biological pathways. This flexibility is highly valued in medicinal chemistry, where the ability to fine-tune molecular properties is essential for achieving desired pharmacological effects.

Recent studies have begun to explore the pharmacokinetic and pharmacodynamic properties of derivatives of 3-(3,5-difluoropyridin-4-yl)butan-2-ol. Researchers have found that modifications to the butan-2-ol backbone can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. These findings highlight the importance of understanding the structural determinants of drug-like properties early in the discovery process.

The synthesis of 3-(3,5-difluoropyridin-4-yl)butan-2-ol presents unique challenges due to the sensitivity of the fluorine atoms and the need for precise functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies not only contribute to the accessibility of the compound but also provide valuable insights into scalable production processes.

In addition to its synthetic significance, 3-(3,5-difluoropyridin-4-yl)butan-2-ol has shown promise in preclinical studies as a potential lead compound for therapeutic intervention. Initial experiments have demonstrated its ability to interact with specific biological targets, suggesting that it may have applications in treating various diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for compounds like 3-(3,5-difluoropyridin-4-yl)butan-2-ol. By leveraging these technologies, researchers can rapidly identify promising candidates and optimize their properties for clinical development. This interdisciplinary approach underscores the importance of collaboration between experimentalists and computational scientists in advancing pharmaceutical innovation.

The future prospects for 3-(3,5-difluoropyridin-4-yl)butan-2-ol are promising, with ongoing studies aimed at expanding its chemical space and exploring new applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs. The continued development of this class of molecules represents a significant step forward in the quest for novel therapeutics.